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Compound of Interest

Compound Name: 2-Iodobutane

Cat. No.: B127507 Get Quote

The safe and compliant disposal of 2-iodobutane is a critical aspect of laboratory safety and

environmental responsibility. This guide provides essential information for researchers,

scientists, and drug development professionals on the proper procedures for handling and

disposing of this hazardous chemical. Adherence to these guidelines is imperative to minimize

risks and ensure compliance with regulatory standards.

2-Iodobutane is classified as a flammable liquid and vapor that can cause skin and serious

eye irritation.[1][2] It is also harmful if swallowed or inhaled.[1] Due to its hazardous nature, 2-
iodobutane must be disposed of as hazardous waste through an approved waste disposal

plant.[1] It should never be disposed of down the drain or in regular trash.[3][4]

Immediate Safety and Handling Precautions
Before handling 2-iodobutane, it is crucial to be familiar with its properties and hazards.

Key Hazards:

Flammable Liquid and Vapor: Keep away from heat, sparks, open flames, and hot surfaces.

[1] Use explosion-proof electrical and ventilating equipment.[1]

Skin and Eye Irritant: Causes skin irritation and serious eye irritation.[1][2]

Harmful if Inhaled or Swallowed: Avoid breathing vapors and prevent ingestion.[1]

Personal Protective Equipment (PPE):
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Wear protective gloves, clothing, eye, and face protection.[1]

Ensure eyewash stations and safety showers are readily accessible.[1]

Quantitative Data for 2-Iodobutane
For quick reference, the following table summarizes key quantitative data for 2-iodobutane.

Property Value

CAS Number 513-48-4

Molecular Formula C4H9I

Molecular Weight 184.02 g/mol [2]

Appearance Colorless to orange liquid[5]

Boiling Point 119 - 120 °C (246 - 248 °F)[5]

Melting Point -104 °C (-155 °F)[5]

Flash Point 24 °C (75 °F)[5]

Density 1.598 g/cm³[5]

Water Solubility 0.2 g/L[5]

Vapor Density 6.3 (Air = 1)[5]

Step-by-Step Disposal Protocol
The proper disposal of 2-iodobutane follows a structured process to ensure safety and

regulatory compliance. This involves proper segregation, containment, and labeling before

collection by authorized personnel.

1. Waste Segregation:

2-Iodobutane waste must be collected separately from other waste streams.[6]

Specifically, it should be categorized as a halogenated organic solvent. Do not mix it with

non-halogenated solvents.[6]
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Keep solid and liquid waste separate.[6] For instance, contaminated gloves and paper towels

should be disposed of as solid chemical waste, separate from liquid 2-iodobutane.

2. Container Selection and Management:

Use a designated, leak-proof container that is chemically compatible with 2-iodobutane.[7]

[8] Glass containers are generally suitable for halogenated solvents.

The container must be clearly labeled as "Hazardous Waste" and should identify the

contents, including "2-Iodobutane" and any other components.[3]

Keep the container tightly closed except when adding waste.[1][4]

Do not fill the container to more than 90% of its capacity to allow for vapor expansion.[7][9]

Store the waste container in a designated "Satellite Accumulation Area" (SAA), which must

be a well-ventilated and cool location, away from sources of ignition.[1][10]

3. Waste Collection and Disposal:

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal company.[3]

Follow your institution's specific procedures for requesting a waste pickup.

Ensure all required paperwork is completed accurately.

4. Spill and Emergency Procedures:

In case of a spill, immediately evacuate the area and remove all sources of ignition.[11]

Ventilate the area.

For small spills, absorb the liquid with an inert material (e.g., vermiculite, dry sand) and place

it in a sealed container for disposal as hazardous waste.[5]

For large spills, contact your institution's emergency response team.
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In case of skin or eye contact, flush with copious amounts of water for at least 15 minutes

and seek medical attention.[1][5] If inhaled, move to fresh air.[1]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 2-iodobutane.
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Disposal workflow for 2-iodobutane.
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By adhering to these procedures, laboratory professionals can ensure the safe handling and

environmentally sound disposal of 2-iodobutane, fostering a culture of safety and responsibility

within the research community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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